Cas no 28144-36-7 (4(5H)-Thiazolimine)

• Product Name: 4(5H)-Thiazolimine
• CAS No: 28144-36-7
• MF: C₃H₄N₂S
• MW: 100.142258644104
• CID: 270394
• PubChem ID: 21258429
• Update Time: 2025-04-19

4(5H)-Thiazolimine Chemical and Physical Properties

Names and Identifiers

• 4(5H)-Thiazolimine
• Thiazoloneimine (7CI)
• 1,3-thiazol-4-imine
• 1,3-Thiazol-4(5H)-imine
• iminothiazoline
• SCHEMBL1430348
• Thiazol-4(5H)-imine
• DTXSID70611708
• 28144-36-7

• Inchi： 1S/C3H4N2S/c4-3-1-6-2-5-3/h2,4H,1H2
• InChI Key： MYMALJRSNVUBAI-UHFFFAOYSA-N
• SMILES： S1C=NC(C1)=N

Computed Properties

• Exact Mass: 100.00962
• Monoisotopic Mass: 100.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.5Ų

Experimental Properties

• PSA: 36.21